Cas no 350686-32-7 (1,2-Benzenediol, 3-(2-phenylethyl)- (9CI))

• Product Name: 1,2-Benzenediol, 3-(2-phenylethyl)- (9CI)
• CAS No: 350686-32-7
• MF: C₁₄H₁₄O₂
• MW: 214.259764194489
• CID: 302816
• PubChem ID: 19910380
• Update Time: 2025-04-19

1,2-Benzenediol, 3-(2-phenylethyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediol, 3-(2-phenylethyl)- (9CI)
• 3-(2-phenylethyl)benzene-1,2-diol
• SCHEMBL1426622
• 3-phenylethylcatechol
• 1,2-benzenediol,3-(2-phenylethyl)-
• phenylethylpyrocatechol
• 350686-32-7

• Inchi： 1S/C14H14O2/c15-13-8-4-7-12(14(13)16)10-9-11-5-2-1-3-6-11/h1-8,15-16H,9-10H2
• InChI Key： CARAGGJGMNFWBG-UHFFFAOYSA-N
• SMILES： OC1C(=CC=CC=1CCC1C=CC=CC=1)O

Computed Properties

• Exact Mass: 214.099379685g/mol
• Monoisotopic Mass: 214.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 40.5Ų